Cas no 2137776-67-9 (1-Oxaspiro[4.5]decan-4-amine, N-(2-methylpropyl)-)

• Product Name: 1-Oxaspiro[4.5]decan-4-amine, N-(2-methylpropyl)-
• CAS No: 2137776-67-9
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5302372
• Update Time: 2025-05-20

1-Oxaspiro[4.5]decan-4-amine, N-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.5]decan-4-amine, N-(2-methylpropyl)-

• Inchi： 1S/C13H25NO/c1-11(2)10-14-12-6-9-15-13(12)7-4-3-5-8-13/h11-12,14H,3-10H2,1-2H3
• InChI Key： JHURDRWBTWOJIN-UHFFFAOYSA-N
• SMILES： O1C2(CCCCC2)C(NCC(C)C)CC1

Additional information on 1-Oxaspiro[4.5]decan-4-amine, N-(2-methylpropyl)-

Professional Introduction to 1-Oxaspiro[4.5]decan-4-amine, N-(2-methylpropyl)- (CAS No: 2137776-67-9)

The compound 1-Oxaspiro[4.5]decan-4-amine, N-(2-methylpropyl)-, identified by its CAS number 2137776-67-9, represents a significant advancement in the field of pharmaceutical chemistry and molecular design. This spirocyclic amine derivative has garnered considerable attention due to its unique structural framework and potential applications in drug development. The spirocyclic core, characterized by a rigid oxathiane ring fused with a decane chain, introduces a high degree of conformational stability, which is a critical factor in the design of bioactive molecules. The presence of an amine functional group at the 4-position and a secondary amine linked to N-(2-methylpropyl) further enhances its versatility, making it a valuable scaffold for medicinal chemists.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit enhanced binding affinity to biological targets. The 1-Oxaspiro[4.5]decan-4-amine, N-(2-methylpropyl)- structure aligns well with this trend, offering a promising platform for the discovery of novel therapeutic agents. Its molecular architecture allows for facile modifications at multiple positions, enabling the synthesis of a diverse library of derivatives with tailored pharmacological properties.

One of the most compelling aspects of this compound is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer, making them attractive targets for therapeutic intervention. The rigid spirocyclic core of 1-Oxaspiro[4.5]decan-4-amine, N-(2-methylpropyl)- can be engineered to interact optimally with the ATP-binding pockets of kinases, thereby inhibiting their activity. Preliminary computational studies suggest that this compound exhibits favorable binding interactions with several kinases, including EGFR and JAK2, which are known to be involved in cancer progression.

Furthermore, the compound's structural features make it an excellent candidate for exploring structure-based drug design strategies. The oxathiane ring provides a hydrophobic pocket that can accommodate aromatic or heteroaromatic substituents, while the amine groups offer opportunities for hydrogen bonding interactions. These features are crucial for optimizing drug-like properties such as solubility, permeability, and metabolic stability. Recent advances in computational chemistry have enabled the use of molecular modeling techniques to predict the binding modes of small molecules to biological targets with high accuracy. These tools have been instrumental in refining the design of 1-Oxaspiro[4.5]decan-4-amine, N-(2-methylpropyl)- derivatives to enhance their potency and selectivity.

The synthesis of 1-Oxaspiro[4.5]decan-4-amine, N-(2-methylpropyl)- involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions followed by functional group manipulations to introduce the desired substituents. The use of transition metal-catalyzed reactions has been particularly effective in facilitating these transformations while maintaining high yields and regioselectivity. These synthetic methodologies are in line with modern trends in green chemistry, emphasizing sustainable and efficient synthetic routes.

Recent studies have also explored the pharmacokinetic properties of spirocyclic compounds derived from similar scaffolds. These investigations have revealed that such molecules often exhibit improved oral bioavailability and longer half-lives compared to traditional small molecules. This is attributed to their enhanced metabolic stability and reduced susceptibility to enzymatic degradation. For instance, derivatives of 1-Oxaspiro[4.5]decan-4-amine, N-(2-methylpropyl)- have shown promising results in preclinical studies regarding their pharmacokinetic profiles.

The potential applications of this compound extend beyond oncology; it holds promise in treating inflammatory diseases and neurological disorders as well. Inflammatory pathways often involve aberrant kinase activity, making kinase inhibitors like those derived from 1-Oxaspiro[4.5]decan-4-amine, N-(2-methylpropyl)- relevant candidates for anti-inflammatory therapies. Additionally, neurological disorders such as Alzheimer's disease have been linked to dysregulated kinases and signaling pathways; thus, this compound could serve as a lead molecule for developing novel therapeutics.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the development pipeline for compounds like 1-Oxaspiro[4.5]decan-4-amine, N-(2-methylpropyl)-. Predictive models can identify optimal substituents and predict pharmacological properties with remarkable accuracy, reducing the time and cost associated with traditional trial-and-error approaches. These advancements are particularly relevant given the increasing complexity of molecular structures being explored in modern drug design.

In conclusion,1-Oxaspiro[4.5]decan-4-amine, N-(2-methylpropyl)- (CAS No: 2137776-67-9) represents a versatile and promising scaffold for pharmaceutical research and development. Its unique structural features offer numerous opportunities for designing bioactive molecules with potential applications across various therapeutic areas. As our understanding of biological targets continues to evolve alongside advancements in synthetic chemistry and computational methods,1-Oxaspiro[4.5]decan-4-amine, N-(2-methylpropyl), is poised to play a significant role in shaping the future landscape of drug discovery.